Cas no 19942-04-2 (Ocotillol II)

• Product Name: Ocotillol II
• CAS No: 19942-04-2
• MF: C₃₀H₅₂O₃
• MW: 460.732089996338
• CID: 183750
• PubChem ID: 21575463
• Update Time: 2025-06-11

Ocotillol II Chemical and Physical Properties

Names and Identifiers

• Ocotillol II
• 3-Epicabraleadiol
• (3β)-20,24-epoxydammarane-3,25-diol
• dammarane-3,25-diol, 20,24-epoxy-, (3β)-
• LogP
• 24-Epiocotillol
• [ "24-Epiocotillol" ]
• (24S)-20,24-Epoxy-5α-dammarane-3β,25-diol
• (20S,24S)-20,24-Epoxydammarane-3β,25-diol
• (20S,24S)-20,24-Epoxy-5α-dammarane-3β,25-diol
• FS-9523
• (3S,5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• AKOS032962316
• ETHYL3-(4-AMINO-2-ETHYLTHIOTHIAZOL-5-YL)-3-OXOPROPANOATE
• 19942-04-2
• 3-epi-Ocotillol
• cabraleadiol
• (20S,24R)-Epoxydammarane-3beta,25-diol
• 3-Epiocotillol
• Ocotillol
• 24-epi-ocotillol
• (1S,3AR,3BR,5AR,7S,9AR,9BR,11AR)-1-[(2S,5S)-5-(2-HYDROXYPROPAN-2-YL)-2-METHYLOXOLAN-2-YL]-3A,3B,6,6,9A-PENTAMETHYL-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-7-OL
• (20S,24S)-20,24-Epoxydammarane-3beta,25-diol

• Inchi： 1S/C30H52O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-24,31-32H,9-18H2,1-8H3/t19-,20+,21+,22-,23+,24+,27+,28-,29-,30+/m1/s1
• InChI Key： RQBNSDSKUAGBOI-VVGBCXFDSA-N
• SMILES： O1[C@H](C(C)(C)O)CC[C@@]1(C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 460.39200
• Monoisotopic Mass: 460.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: Powder
• PSA: 49.69000
• LogP: 6.74100

Ocotillol II Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on Ocotillol II

Comprehensive Overview of Ocotillol II (CAS No. 19942-04-2): Properties, Applications, and Research Insights

Ocotillol II (CAS No. 19942-04-2) is a bioactive triterpenoid compound derived from the Panax genus, particularly found in ginseng species. This naturally occurring compound has garnered significant attention in recent years due to its potential pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Researchers and healthcare professionals are increasingly exploring its applications in traditional medicine and modern drug development, aligning with the growing global interest in natural therapeutics and plant-derived compounds.

The chemical structure of Ocotillol II features a tetracyclic triterpenoid backbone, which is characteristic of many biologically active compounds in the ginsenoside family. Its unique structural attributes contribute to its interaction with cellular targets, such as NF-κB and Nrf2 pathways, which are critical in modulating oxidative stress and inflammation. These mechanisms have made Ocotillol II a subject of interest in studies related to aging, metabolic disorders, and neurodegenerative diseases—topics frequently searched by users seeking alternative health solutions.

In the context of modern pharmacology, Ocotillol II is being investigated for its potential role in cardiovascular health. Preliminary studies suggest it may help regulate lipid metabolism and improve endothelial function, addressing common concerns like cholesterol management and blood circulation. These findings resonate with current consumer trends, as searches for "natural heart health supplements" and "plant-based cholesterol remedies" continue to rise globally.

Another area of growing interest is the compound's potential in skincare and cosmeceuticals. With increasing demand for anti-aging ingredients and natural skincare solutions, Ocotillol II has been studied for its ability to inhibit collagen degradation and reduce oxidative damage caused by UV exposure. This aligns with popular search queries such as "natural alternatives to retinol" and "botanical anti-aging compounds", reflecting its relevance in the beauty and wellness industry.

From a research methodology perspective, the extraction and purification of Ocotillol II often involve advanced techniques like high-performance liquid chromatography (HPLC) and supercritical fluid extraction. These methods ensure high purity and bioavailability, which are critical for both in vitro and in vivo studies. Such technical details are frequently sought after by researchers and students looking for "standardized extraction protocols for triterpenoids" or "analytical methods for ginseng derivatives".

Despite its promising applications, challenges remain in the clinical translation of Ocotillol II. Issues such as bioavailability enhancement and dose optimization are active areas of investigation. Researchers are exploring nanocarrier systems and structural modifications to improve its therapeutic efficacy, topics often searched under terms like "drug delivery systems for natural compounds" and "bioavailability improvement strategies".

In summary, Ocotillol II (CAS No. 19942-04-2) represents a fascinating intersection of traditional medicine and modern science. Its multifaceted biological activities and alignment with current health trends—such as natural therapeutics, preventive healthcare, and sustainable cosmeceuticals—make it a compound of enduring relevance. As research progresses, it is poised to contribute significantly to diverse fields, from pharmacology to nutraceuticals, addressing many of the health concerns prevalent in today's society.